3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-phenyl-6-(2-phenylethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4S/c1-3-7-13(8-4-1)11-12-15-20-21-16(18-19-17(21)22-15)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: UTVADMILALJFGZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCC2=NN3C(=NN=C3S2)C4=CC=CC=C4

Description

3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as PTT, is a heterocyclic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. PTT has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. In

Mechanism of Action

The mechanism of action of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of several signaling pathways involved in inflammation and cancer. 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines and the regulation of cell proliferation and survival. 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a range of biochemical and physiological effects. In animal models, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to reduce inflammation, alleviate pain, and inhibit the growth of cancer cells. 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to have antioxidant and neuroprotective effects. In addition, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to improve learning and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biological activities that make it a useful tool for studying inflammation, pain, and cancer. However, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has some limitations. It is not very water-soluble, which can make it difficult to administer in animal models. In addition, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been extensively studied for its potential toxicity, so its safety profile is not well understood.

Future Directions

There are several future directions for research on 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives that exhibit improved water solubility and bioavailability. Another area of interest is the investigation of the potential neuroprotective effects of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in animal models of neurodegenerative diseases. In addition, further studies are needed to investigate the safety and toxicity profile of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in humans. Overall, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has the potential to be a valuable tool for the development of new therapies for a range of diseases.

Synthesis Methods

The synthesis of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-phenylethylamine with 2-mercapto-1,3,4-thiadiazole-5-carboxylic acid to form the intermediate compound 2-phenylethylthio-1,3,4-thiadiazole-5-carboxylic acid. This intermediate is then reacted with phenyl isocyanate to give 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis of 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been optimized by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, an enzyme involved in the production of inflammatory mediators. 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit analgesic effects in animal models of pain. In addition, 3-Phenyl-6-(2-phenylethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the growth of cancer cells in vitro and in vivo.